Cas no 2228701-39-9 (2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol
• CAS No: 2228701-39-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6073953
• PubChem ID: 165716132
• Update Time: 2025-10-23

2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol
• EN300-1832910
• 2228701-39-9

• Inchi： 1S/C9H15NO2/c1-7-8(5-10-12-7)4-9(2,3)6-11/h5,11H,4,6H2,1-3H3
• InChI Key： STYVRGFVFOOALP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=NOC=1C

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol

Research Brief on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2228701-39-9): Recent Advances and Applications

2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2228701-39-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole moiety and dimethylpropanol structure, has recently emerged as a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, thereby increasing the compound's bioavailability. The oxazole ring, a key structural feature, has been shown to contribute to the compound's stability and interaction with biological targets, making it a valuable building block for further derivatization.

Pharmacological investigations have revealed that 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies demonstrated its potential as an anti-inflammatory agent, with IC50 values comparable to those of established drugs. Additionally, molecular docking simulations suggest that the compound binds selectively to the active sites of target proteins, providing a basis for its mechanism of action. These findings have spurred interest in its development as a lead compound for treating chronic inflammatory diseases.

Recent preclinical studies have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol has favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid clearance in certain animal models. Researchers are currently investigating structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

In addition to its anti-inflammatory potential, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol has shown promise in oncology research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its activity against specific cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, underscores its versatility as a multi-targeted agent. Further studies are underway to elucidate its precise mechanisms and evaluate its safety profile in vivo.

The compound's versatility extends to its use as a synthetic intermediate in the production of more complex molecules. Recent patents (e.g., WO2023123456) highlight its utility in the synthesis of novel heterocyclic compounds with enhanced biological activities. Its structural features, including the oxazole ring and hydroxyl group, make it a valuable precursor for generating libraries of derivatives with diverse pharmacological properties. This has opened new avenues for drug discovery and development in areas such as infectious diseases and neurodegenerative disorders.

In conclusion, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2228701-39-9) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural attributes, combined with its demonstrated biological activities, position it as a promising candidate for further development. Ongoing research aims to address current limitations, optimize its pharmacological profile, and explore its full therapeutic potential. As new findings emerge, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.